2-(1H-Pyrazol-5-yl)benzo[d]thiazole

• IUPAC Name: 2-(1H-pyrazol-5-yl)-1,3-benzothiazole
• InChI: InChI=1S/C10H7N3S/c1-2-4-9-7(3-1)12-10(14-9)8-5-6-11-13-8/h1-6H,(H,11,13)
• InChI Key: YAMYGQRUEXYQIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=NN3
• Molecular Formula: C10H7N3S
• DSSTOX Substance ID: DTXSID80639892
• Molecular Weight: 201.25 g/mol
• CAS RN: 256414-72-9

Description

2-(1H-Pyrazol-5-yl)benzo[d]thiazole is a compound with the molecular formula C10H7N3S. It belongs to the class of organic compounds known as 2,5-disubstituted thiazoles.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new series of biologically active triazole and pyrazole compounds containing 2, 4-disubstituted thiazole analogues were synthesized from p-hydroxy benzaldehyde and phenyl hydrazine. These compounds were synthesized via aldol condensation reaction of substituted benzaldehydes and acetone in alkaline ethanolic solution.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its molecular formula, C10H7N3S. The compound’s average mass is 201.248 Da and its monoisotopic mass is 201.036072 Da.

Scientific Research Applications

Antibacterial and Antifungal Applications

• Novel analogs of benzo[d]thiazolyl substituted pyrazol-5-ones have been designed, synthesized, and evaluated for their promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These compounds exhibit antibacterial activity at non-cytotoxic concentrations to mammalian cells, showcasing their potential as antibacterial agents (Palkar et al., 2017).
• A series of pyrazoline derivatives obtained by reacting 1-(chloroacetyl)-3,5-diaryl-pyrazolines with benzothiazole derivatives have shown significant antifungal activities against various Candida species (Ozdemir et al., 2010).

Chemosensor Development

• The synthesis of a pyrazoline derivative has been developed, demonstrating positive solvatochromism and potential as a fluorescent chemosensor for the detection of Fe3+ ions. This highlights its application in the selective detection of metal ions in solutions (Khan, 2020).

Anti-Tumor Agents

• A series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety have been synthesized and evaluated for their anti-tumor activities, particularly against hepatocellular carcinoma (HepG2) cell lines, revealing promising IC50 values and showcasing their potential as anti-tumor agents (Gomha et al., 2016).

Other Applications

• Studies on transition metal ions recognition properties of benzothiazole-pyrazoline derivatives have revealed their strong affinity towards divalent transition metal ions, with fluorescence intensity enhancement observed upon the addition of Zn2+ ion. This indicates their potential use in the development of new materials for metal ion sensing (Shi et al., 2007).
• The preparation of some new benzo[b]thiophene derivatives, including those based on benzothiazole frameworks, has been explored for their biological activities, showcasing a wide spectrum of pharmacological properties (Isloor et al., 2010).

Mechanism of Action

Biochemical Pathways

Unfortunately, specific biochemical pathways affected by this compound remain elusive. Thiazoles are found in various biologically active molecules, including antimicrobial drugs, antiretrovirals, antifungals, and antineoplastic agents . These compounds often exert their effects by modulating specific pathways related to cell growth, metabolism, or immune response.

Action Environment

Environmental factors, such as pH, temperature, and coexisting molecules, can impact the compound’s stability and efficacy. For instance, pH variations may alter its solubility and bioavailability.

Biochemical Analysis

Biochemical Properties

These interactions often involve the formation of covalent bonds, leading to changes in the function or activity of the target molecule .

Cellular Effects

Thiazole derivatives have been reported to influence cell function in several ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of 2-(1H-Pyrazol-5-yl)benzo[d]thiazole is not well-established. Thiazole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Thiazole derivatives have been reported to show changes in their effects over time, including issues related to the stability and degradation of the compounds .

Dosage Effects in Animal Models

Thiazole derivatives have been reported to show varying effects at different dosages, including threshold effects and toxic or adverse effects at high doses .

Metabolic Pathways

Thiazole derivatives have been reported to interact with various enzymes and cofactors, and can influence metabolic flux or metabolite levels .

Transport and Distribution

Thiazole derivatives have been reported to interact with various transporters or binding proteins, influencing their localization or accumulation .

Subcellular Localization

Thiazole derivatives have been reported to be directed to specific compartments or organelles due to targeting signals or post-translational modifications .